Benzamide, N-(5-phenyl-1,2,4-thiadiazol-3-yl)-

• IUPAC Name: N-(5-phenyl-1,2,4-thiadiazol-3-yl)benzamide
• InChI: InChI=1S/C15H11N3OS/c19-13(11-7-3-1-4-8-11)16-15-17-14(20-18-15)12-9-5-2-6-10-12/h1-10H,(H,16,18,19)
• InChI Key: GTDMFRRHQCBHSC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC(=NS2)NC(=O)C3=CC=CC=C3
• Molecular Formula: C15H11N3OS
• DSSTOX Substance ID: DTXSID20357366
• Molecular Weight: 281.3 g/mol
• CAS No.: 89879-91-4

Description

“Benzamide, N-(5-phenyl-1,2,4-thiadiazol-3-yl)-” is a chemical compound with the molecular formula C15H11N3OS. It is a type of benzamide, which is a significant class of amide compounds widely used in various industries.

Molecular Structure Analysis

The molecular structure of “Benzamide, N-(5-phenyl-1,2,4-thiadiazol-3-yl)-” includes a benzamide moiety and a 1,2,4-thiadiazole ring attached to a phenyl group. The exact structural details are not available in the retrieved data.

Mechanism of Action

Target of Action

N-(5-phenyl-1,2,4-thiadiazol-3-yl)benzamide, also known as Benzamide, N-(5-phenyl-1,2,4-thiadiazol-3-yl)- or Oprea1_262270, is a compound that has been found to exhibit antimicrobial and anticancer properties. The primary targets of this compound are likely to be microbial pathogens and cancer cells .

Mode of Action

It is believed that the compound interacts with its targets by disrupting processes related to dna replication . This disruption inhibits the replication of both bacterial and cancer cells .

Biochemical Pathways

The biochemical pathways affected by N-(5-phenyl-1,2,4-thiadiazol-3-yl)benzamide are likely related to DNA replication and cell proliferation . By disrupting these pathways, the compound can inhibit the growth and proliferation of its target cells .

Result of Action

The result of N-(5-phenyl-1,2,4-thiadiazol-3-yl)benzamide’s action is the inhibition of growth and proliferation of its target cells . This can lead to the death of microbial pathogens and cancer cells, thereby exhibiting its antimicrobial and anticancer effects.

Advantages and Limitations for Lab Experiments

Benzamide, N-(5-phenyl-1,2,4-thiadiazol-3-yl)- has several advantages for lab experiments. It is relatively easy to synthesize and purify, and its chemical properties make it suitable for various applications. However, its limited solubility in water can make it challenging to work with in aqueous systems.

Future Directions

There are several potential future directions for research on Benzamide, N-(5-phenyl-1,2,4-thiadiazol-3-yl)-. One direction could be to investigate its potential as a therapeutic agent for various diseases, such as cancer and inflammatory disorders. Another direction could be to study its potential as a pesticide for agricultural applications. Additionally, its use as a fluorescent probe and in organic electronic devices could be further explored.
In conclusion, Benzamide, N-(5-phenyl-1,2,4-thiadiazol-3-yl)- is a chemical compound with significant potential in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on this compound could lead to the development of new therapies, pesticides, and materials.

Scientific Research Applications

Benzamide, N-(5-phenyl-1,2,4-thiadiazol-3-yl)- has been extensively studied for its potential applications in various fields such as medicinal chemistry, agriculture, and material science. In medicinal chemistry, Benzamide, N-(5-phenyl-1,2,4-thiadiazol-3-yl)- has been found to exhibit antitumor, anti-inflammatory, and antimicrobial activities. In agriculture, it has been studied for its potential use as a pesticide. In material science, Benzamide, N-(5-phenyl-1,2,4-thiadiazol-3-yl)- has been investigated for its ability to act as a fluorescent probe and as a component in organic electronic devices.

Biochemical Analysis

Biochemical Properties

N-(5-phenyl-1,2,4-thiadiazol-3-yl)benzamide has been found to interact with various enzymes and proteins. For instance, it has been reported to inhibit the Abl protein kinase, showing selective activity against the Bcr-Abl positive K562 cell line . This suggests that N-(5-phenyl-1,2,4-thiadiazol-3-yl)benzamide may play a role in biochemical reactions involving these proteins.

Cellular Effects

The effects of N-(5-phenyl-1,2,4-thiadiazol-3-yl)benzamide on cells have been studied in various contexts. For example, it has been found to exhibit cytotoxic effects on multiple human cancer cell lines, including the K562 chronic myelogenous leukemia cell line . It influences cell function by inhibiting the activity of specific enzymes, which can impact cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

The molecular mechanism of action of N-(5-phenyl-1,2,4-thiadiazol-3-yl)benzamide involves its interaction with specific biomolecules. For instance, it has been found to inhibit the Abl protein kinase, which plays a crucial role in cell differentiation, division, and adhesion . This inhibition can lead to changes in gene expression and cellular functions .

Metabolic Pathways

Given its biochemical properties and interactions with enzymes such as the Abl protein kinase , it is likely that it may be involved in various metabolic pathways.